
Technical Data Sheet: L-Serine Isopropyl Ester
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
l-Serine isopropyl ester

hydrochloride

Cat. No.: B8072208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for L-Serine Isopropyl Ester Hydrochloride, a

derivative of the amino acid serine. The information is presented to support research and

development activities in the pharmaceutical and biotechnology sectors.

Chemical Identity and Properties
L-Serine isopropyl ester hydrochloride is a chemical compound used in various scientific

research applications. A summary of its key quantitative data is provided in the table below for

easy reference and comparison.

Parameter Value Source(s)

Molecular Weight 183.63 g/mol [1][2][3][4][5]

Molecular Formula C₆H₁₄ClNO₃ [1][2][3][4]

CAS Number 37592-53-3 [1][2][3][4]

Appearance White to off-white solid [1]
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The determination of the molecular weight of a pure chemical substance like L-Serine
isopropyl ester hydrochloride is typically not presented as an experimental protocol in

research papers. Instead, it is calculated based on its chemical formula, which is determined

through elemental analysis and various spectroscopic methods (e.g., NMR, Mass

Spectrometry). The molecular weight is the sum of the atomic weights of all atoms in the

molecule.

Signaling Pathways and Logical Relationships
The determination of a compound's molecular weight is a fundamental chemical property and

does not involve biological signaling pathways or complex logical relationships that would

necessitate a diagram. Therefore, a Graphviz diagram for this specific topic is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b8072208?utm_src=pdf-body
https://www.benchchem.com/product/b8072208?utm_src=pdf-body
https://www.benchchem.com/product/b8072208?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/l-serine-isopropyl-ester-hydrochloride.html
https://www.chemscene.com/product/37592-53-3.html
https://synthonix.com/60921.html
https://www.chembk.com/en/chem/L-Serine%20isopropyl%20ester%20hydrochloride
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=108087
https://www.benchchem.com/product/b8072208#l-serine-isopropyl-ester-hydrochloride-molecular-weight
https://www.benchchem.com/product/b8072208#l-serine-isopropyl-ester-hydrochloride-molecular-weight
https://www.benchchem.com/product/b8072208#l-serine-isopropyl-ester-hydrochloride-molecular-weight
https://www.benchchem.com/product/b8072208#l-serine-isopropyl-ester-hydrochloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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